Cas no 25988-63-0 (Poly-L-lysine hydrobromide (MW 150000-300000))

• Product Name: Poly-L-lysine hydrobromide (MW 150000-300000)
• CAS No: 25988-63-0
• Molecular Formula: C₁₈H₃₈N₆O₄
• Molecular Weight: 402.5321
• MDL: MFCD00237230
• CID: 52829
• PubChem ID: 24898211

Poly-L-lysine hydrobromide (MW 150000-300000) Properties

Names and Identifiers

• L-Lysine homopolymer hydrobromide
• POLY-L-LYSINE HYDROBROMIDE
• POLY-L-LYSINE HYDROBROMIDE 10'000-20'000
• POLY-L-LYSINE HYDROBROMIDE 150'000-300'000
• POLY-L-LYSINE HYDROBROMIDE 20'000-30'000
• POLY-L-LYSINE HYDROBROMIDE 30'000-70'000
• POLY-L-LYSINE HYDROBROMIDE 5'000-10'000
• POLY-L-LYSINE HYDROBROMIDE 70'000-150'000
• POLY-L-LYSINE
• Poly L-Lysine.HBr
• L-LYS-(L-LYS)N-L-LYS XHBR
• L-Lysine homopolymer
• PDL HBr
• PDL Solution
• POLY(LYS).HBR
• POLY-L-LYSINE 70 000 HBR
• POLY-L-LYSINE HYDROBROMIDE >300'000
• Polylysine hydrobromide
• Poly(L-lysine) hydrobromide
• l-lysyl-l-lysyl-l-lysine
• Lys-Lys-Lys
• Lysyllysyllysine
• Trilysine
• Y7F82M80K8
• (S)-6-Amino-2-((S)-6-amino-2-((S)-2,6-diaminohexanamido)hexanamido)hexanoic acid
• L-Lysine, L-lysyl-L-lysyl-
• 2olb
• lysyl-lysyl-lysine
• Lys-Lys-Lys-OH AcOH
• L-Lys-L-Lys-L-Lys-OH
• (2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoic acid
• Poly-L-lysine hydrobromide (MW 150000-300000)

• MDL： MFCD00237230
• InChIKey： WBSCNDJQPKSPII-KKUMJFAQSA-N
• Inchi： 1S/C18H38N6O4/c19-10-4-1-7-13(22)16(25)23-14(8-2-5-11-20)17(26)24-15(18(27)28)9-3-6-12-21/h13-15H,1-12,19-22H2,(H,23,25)(H,24,26)(H,27,28)/t13-,14-,15-/m0/s1
• SMILES： O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])[H])=O)N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 226.03200
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 17
• Heavy Atom Count: 28
• Complexity: 463
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.6
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 200

Experimental Properties

• LogP: 1.88600
• PSA: 89.34000
• Color/Form: 0.01%
• Color/Form: Freeze dried powder or crystalline powder
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases.
• Solubility: Soluble in water, insoluble in common organic solvents

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters